Cas no 25518-49-4 (Isobutyryl-L-carnitine)

• Product Name: Isobutyryl-L-carnitine
• CAS No: 25518-49-4
• Molecular Formula: C₁₁H₂₁NO₄
• Molecular Weight: 231.28874
• MDL: MFCD01674829
• CID: 270205
• PubChem ID: 329757668

Isobutyryl-L-carnitine Properties

Names and Identifiers

• Isobutyryl-L-carnitine
• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxopropoxy)-, inner salt, (2R)-
• 3-(Isobutyryloxy)-4-(trimethylammonio)butanoate
• O-isobutyryl-L-carnitine
• 4-me
• 4-methyl-3-oxopentanoic acid methyl ester
• 4-Methyl-3-oxovaleric Acid Methyl Ester
• AC1MC1MD
• AG-F-51342
• IBEM
• i-Butyryl-l-Carnitin
• isobutyryl L-carnitine
• Iso-butyryl methyl acetate
• isobutyrylacetic acid methyl ester
• isobutyrylcarnitine
• Methyl 4-methyl-3-oxovalerate
• Methyl isobutyrylacetate
• O-i-Butyroylcarnitin
• O-Isobutyryl-carnitin
• (2R)-3-Carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxopropoxy)-1-propanaminium inner salt
• L-Carnitine isobutyryl ester
• iC4-Carnitine
• DTXSID70948420
• 25518-49-4
• CS-0062326
• Iso-butyryl-L(-)-carnitin [German]
• Iso-butyryl-L(-)-carnitin
• NS00123277
• (3R)-3-(2-METHYLPROPANOYLOXY)-4-TRIMETHYLAZANIUMYLBUTANOATE
• SCHEMBL677165
• Isobutyryl-carnitine
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxopropoxy)-, inner salt, (R)-
• (3R)-3-[(2-methylpropanoyl)oxy]-4-(trimethylazaniumyl)butanoate
• (R)-isobutyrylcarnitine
• BRN 4138517
• AS-70920
• (3R)-3-(2-methylpropanoyloxy)-4-(trimethylazaniumyl)butanoate
• Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide, inner salt, isobutyrate, L-
• UNII-G962K8PXU5
• Isobutyryl-L-(-)-carnitine
• Q27158106
• Isobutyryl-L-carnitine, >=97.0% (TLC)
• CHEBI:84838
• Isobutyryl-1-carnitine
• (S)-3-Carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxopropoxy)-1-propanaminium, hydroxide, inner salt
• 1-PROPANAMINIUM, 3-CARBOXY-N,N,N-TRIMETHYL-2-(2-METHYL-1-OXOPROPOXY)-, INNER SALT, (2R)-
• L-Isobutyric acid ester with (3-carboxy-2-hydroxypropyl)trimethylammonium hydroxide inner salt
• O-isobutanoyl-(R)-carnitine
• HY-113165
• G962K8PXU5
• AKOS037646806
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxopropoxy)-, inner salt, (R)-(9CI)
• Isobutyryl-L-carnitine Solution in Water/Acetonitrile, 100ug/mL
• (3R)-3-((2-methylpropanoyl)oxy)-4-(trimethylazaniumyl)butanoate
• 1ST170090-100WA

• MDL： MFCD01674829
• InChIKey： LRCNOZRCYBNMEP-SECBINFHSA-N
• Inchi： InChI=1S/C11H21NO4/c1-8(2)11(15)16-9(6-10(13)14)7-12(3,4)5/h8-9H,6-7H2,1-5H3/t9-/m1/s1
• SMILES： CC(C)C(O[C@H](CC([O-])=O)C[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 231.14713
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 231.147
• Heavy Atom Count: 16
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• PSA: 66.43
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Optical Activity: [α]/D -22±2°, c = 1 in H2O